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Compound of Interest

Compound Name: Lauric acid-d2

Cat. No.: B1590374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Lauric
acid-d2 (dodecanoic-2,2-d2 acid), a deuterated form of lauric acid. Given that specific

toxicological and safety data for isotopically labeled compounds are often limited, this guide

incorporates data from the unlabeled lauric acid where necessary, a standard practice based

on the assumption of similar or identical properties.[1] This document is intended to serve as an

essential resource for safe handling, storage, and use in a laboratory setting.

Section 1: Chemical Identification and Properties
Lauric acid-d2 is a stable, isotopically labeled saturated fatty acid. It is primarily used as an

internal standard for the quantification of lauric acid in various biological samples by mass

spectrometry.[2][3]
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Identifier Value

Chemical Name dodecanoic-2,2-d2 acid[3]

Synonyms
Lauric Acid-d2, C12:0-d2, Dodecanoic Acid-d2,

FA 12:0-d2[3]

CAS Number 64118-39-4[3]

Chemical Formula C₁₂H₂₂D₂O₂[3]

Molecular Weight 202.33 g/mol [4]

Physical and Chemical Properties Value

Appearance White, powdery solid[5][6]

Odor Faint odor of bay oil or soap[5][6]

Melting Point 44°C (111.2°F) (for lauric acid)[5][7]

Boiling Point 298°C (568.4°F) (for lauric acid)[5]

Solubility

Insoluble in water.[7] Soluble in organic solvents

such as Dimethylformamide (DMF), Dimethyl

sulfoxide (DMSO), and Ethanol.[3]

Purity ≥99% deuterated forms (d₁-d₂)[3]

Section 2: Hazard Identification and Toxicology
Lauric acid-d2 is classified as causing skin irritation and serious eye irritation. While

comprehensive toxicological data for the deuterated form is not available, the data for

unlabeled lauric acid provides a basis for risk assessment.
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Toxicity Data (for Lauric Acid) Value

Acute Oral Toxicity (LD50) > 5000 mg/kg (Rat)[1][8]

Acute Dermal Toxicity (LD50) > 2000 mg/kg (Rabbit)[9]

Acute Inhalation Toxicity (LC50) > 0.162 mg/l/4h (Rat)[9]

Skin Corrosion/Irritation Non-irritating to skin (Rabbit)[1]

Serious Eye Damage/Irritation Causes serious eye damage[1][9][10]

Health Hazard Information:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Skin Contact: Causes skin irritation. May be harmful if absorbed through the skin.[1]

Eye Contact: Causes serious eye irritation and potential for serious eye damage.[1]

Ingestion: Harmful if swallowed.[1]

Section 3: Experimental Protocols
Detailed experimental protocols for toxicological and safety testing are typically standardized

and follow guidelines from organizations such as the Organisation for Economic Co-operation

and Development (OECD). For instance, the acute oral toxicity (LD50) data for lauric acid was

obtained following OECD Test Guideline 401.[1][8] Skin and eye irritation studies often adhere

to OECD Guidelines 404 and 405, respectively.[8] Researchers handling this compound should

refer to these established protocols for designing and executing safety-related experiments.

Section 4: Safe Handling and Storage
Proper handling and storage of Lauric acid-d2 are crucial to ensure laboratory safety.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]

Skin Protection: Wear protective gloves and a lab coat.[1]
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Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.[7]

Handling Procedures:

Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation where dust is formed.[1]

Wash hands thoroughly after handling.

Storage Conditions:

Store at room temperature away from light and moisture.[1]

Keep container tightly closed in a dry and well-ventilated place.

Section 5: Emergency Procedures and First Aid
In the event of exposure or spillage, the following procedures should be followed.

First-Aid Measures:

After Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Consult a physician.

After Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

Spill Response:

Use personal protective equipment.
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Avoid dust formation.

Sweep up and shovel. Keep in suitable, closed containers for disposal.[1]

Do not let the product enter drains.

Section 6: Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Lauric acid-d2,

from receiving the material to its final disposal.

Caption: Logical workflow for the safe handling of Lauric acid-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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